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Compound of Interest

Compound Name: UK-1745

Cat. No.: B1682692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the research

chemical UK-1745, a novel cardiotonic agent. The following procedures are based on general

laboratory safety protocols for research-grade chemicals of this nature. It is imperative to

consult the specific Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

and disposal information.

Chemical and Physical Properties
UK-1745, with the chemical name (2RS,3SR)-2-aminomethyl-2,3,7,8-tetrahydro-2,3,5,8,8-

pentamethyl-6H-furo-[2,3-e]indol-7-one hydrochloride, is a solid substance intended for

laboratory use only[1].

Property Value

Molecular Formula C₁₆H₂₃ClN₂O₂[1]

Molecular Weight 310.82 g/mol [1]

Physical Form Solid[1]

CAS Number 170684-14-7[1]
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General Precautions:

As with any research chemical for which a comprehensive toxicological profile is not publicly

available, UK-1745 should be handled with caution.

Assume the compound is potentially hazardous.

Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with

copious amounts of water and seek medical attention.

Do not ingest. If swallowed, seek immediate medical attention.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials.

Disposal Procedures
Note: The following are general guidelines. The specific disposal procedures for UK-1745 must

be in accordance with local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols.

Unused Product:

Unused UK-1745 should be disposed of as hazardous chemical waste.

Do not dispose of down the drain or in the regular trash.

Place the chemical in a clearly labeled, sealed container. The label should include the

chemical name, concentration, and any known hazards.
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Arrange for pickup and disposal by a licensed chemical waste disposal company, as

coordinated through your institution's EHS department.

Contaminated Materials:

Any materials that have come into contact with UK-1745, such as pipette tips, gloves, and

bench paper, should be considered contaminated and disposed of as hazardous waste.

Collect these materials in a designated, labeled waste container.

Solutions:

Aqueous or solvent-based solutions containing UK-1745 should be collected in a labeled

hazardous waste container.

Do not mix with incompatible waste streams.

Experimental Protocols Cited in Research
UK-1745 has been utilized in cardiovascular research, specifically in studies involving isolated

cardiomyocytes and in vivo animal models.

Experimental Protocol: Patch-Clamp Electrophysiology on Guinea Pig Ventricular Myocytes

This protocol outlines a general procedure for studying the effects of a compound like UK-1745
on the ion channels of isolated heart cells.

Cell Isolation:

Ventricular myocytes are enzymatically isolated from guinea pig hearts.

Cell Culture:

Isolated myocytes are plated on glass coverslips and allowed to adhere.

Patch-Clamp Recording:

A glass micropipette with a very small tip diameter is used to form a high-resistance seal

with the cell membrane (a "gigaseal").
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The membrane patch under the pipette tip is then ruptured to gain electrical access to the

cell's interior (whole-cell configuration).

Voltage-clamp or current-clamp recordings are performed to measure the activity of

specific ion channels.

Compound Application:

A baseline recording of ion channel activity is established.

UK-1745, dissolved in an appropriate vehicle, is then perfused over the cell at various

concentrations.

Changes in ion channel currents or membrane potential are recorded and analyzed.

Experimental Protocol: In Vivo Cardiovascular Study in an Anesthetized Dog Model

This protocol describes a general approach to evaluating the cardiovascular effects of a

substance like UK-1745 in a living animal.

Animal Preparation:

The dog is anesthetized, and appropriate physiological monitoring is established (e.g.,

ECG, blood pressure, heart rate).

Surgical procedures may be performed to place catheters for drug administration and

blood sampling, as well as instruments to measure cardiac function (e.g., cardiac output,

ventricular pressure).

Baseline Measurements:

A stabilization period is allowed after the surgical preparation, during which baseline

cardiovascular parameters are recorded.

Drug Administration:

UK-1745 is administered, typically intravenously, at escalating doses.
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Data Collection and Analysis:

Cardiovascular parameters are continuously monitored and recorded throughout the

experiment.

The effects of UK-1745 on heart rate, blood pressure, cardiac contractility, and other

relevant parameters are analyzed.

Euthanasia:

At the conclusion of the experiment, the animal is humanely euthanized according to

approved institutional protocols.
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Caption: Signaling pathway of UK-1745.
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Caption: General experimental workflows for UK-1745 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682692#uk-1745-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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